3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol

• Molecular Formula: C8H13NO2S
• Molecular Weight: 187.26 g/mol
• SMILES: CC(C1=CN=C(S1)OC)C(C)O
• InChI: InChI=1S/C8H13NO2S/c1-5(6(2)10)7-4-9-8(11-3)12-7/h4-6,10H,1-3H3
• InChIKey: YBRNLXSODXLWFX-UHFFFAOYSA-N

3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol: A Structurally Differentiated Thiazole Derivative for Specialized Chemical Procurement

3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol is a thiazole-based heterocyclic compound characterized by a 2-methoxy substituent on the thiazole ring and a butan-2-ol side chain at the 5-position . Thiazole derivatives are widely recognized for their diverse biological activities, including antimicrobial, anticancer, anti-inflammatory, and enzyme inhibitory properties [1]. The specific substitution pattern of this compound distinguishes it from simpler thiazole analogs lacking the methoxy group or possessing alternative alkyl chains .

Structurally distinct 2-methoxy thiazole with butan-2-ol side chain

Supports stereospecific SAR and enzyme inhibition studies

Predicted balanced LogP supports membrane permeability screening

• [1] Ibrahim SA, Rizk HF. Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. 2020. doi:10.5772/intechopen.93037. View Source

Why 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol Cannot Be Replaced by Common Thiazole Analogs

Generic substitution of thiazole derivatives is inadvisable due to the critical role of the 2-methoxy substituent and the specific butan-2-ol side chain in modulating electronic properties, binding affinity, and metabolic stability. Structure-activity relationship (SAR) studies demonstrate that the presence and position of methoxy groups on the thiazole core profoundly influence biological activity [1]. For example, in 5-lipoxygenase inhibitors, methoxy substitution is essential for high in vitro potency and enantioselectivity [2]. Similarly, in mGluR5 antagonists, specific substitution patterns on the thiazole ring directly correlate with antagonist potency and pharmacokinetic profiles [3]. Therefore, even structurally similar compounds lacking the 2-methoxy group or possessing a different alkyl chain cannot be assumed to exhibit comparable performance.

2-Methoxy substitution

Modulates electronic properties and binding; non-methoxy analogs may shift activity profile

Chiral butan-2-ol center

Enables enantioselective interactions; achiral analogs cannot resolve stereospecific pharmacology

Side-chain length & polarity

Affects logP and solubility profile; similar CAS compounds may exhibit different ADME behavior

• [1] Ibrahim SA, Rizk HF. Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. 2020. doi:10.5772/intechopen.93037. View Source
• [2] Bird TG, et al. (Methoxyalkyl)thiazoles: a new series of potent, selective, and orally active 5-lipoxygenase inhibitors displaying high enantioselectivity. J Med Chem. 1991;34(7):2176-86. PMID: 1648621. View Source
• [3] Thiazolyl mGluR5 antagonists and methods for their use. US Patent 8,609,852 B2. 2013. View Source

Quantitative Differentiation Evidence for 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol vs. Analogues

Computationally Predicted Binding Affinity vs. 3-(Thiazol-2-yl)butan-2-ol

Computational docking studies on structurally related thiazole derivatives demonstrate that the addition of a 2-methoxy group significantly enhances predicted binding affinity to certain therapeutic targets. While direct experimental binding data for 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol are not yet published, class-level computational analysis of methoxy-substituted thiazoles shows improved binding scores compared to non-methoxy analogs [1]. For instance, methoxy-substituted thiazoles evaluated against various enzyme targets exhibited binding energies approximately 1.5-2.0 kcal/mol more favorable than their unsubstituted counterparts [2]. The methoxy group contributes to enhanced hydrogen bonding and hydrophobic interactions within the binding pocket.

Binding affinity prediction

Class-level

ΔΔG ≈ −1.5 to −2.0 kcal/mol
vs non-methoxy analog

Supports class-level binding hypothesis; experimental data to verify

Computational docking (AutoDock Vina) on COX-2, 5-LOX

Evidence Dimension	Predicted binding energy (ΔG) via molecular docking
Target Compound Data	Inferred from methoxy-substituted thiazole class: ΔG improvement of 1.5-2.0 kcal/mol over non-methoxy analogs
Comparator Or Baseline	3-(Thiazol-2-yl)butan-2-ol (CAS 1339691-28-9) ; no methoxy group
Quantified Difference	Approximately 1.5-2.0 kcal/mol lower ΔG (more favorable binding)
Conditions	Computational docking simulations using AutoDock Vina against selected enzyme targets (e.g., COX-2, 5-LOX)

Why This Matters

Lower predicted binding energy suggests potentially higher target engagement, which is a key consideration when selecting compounds for hit-to-lead optimization in drug discovery.

• [1] Al-Otaibi JS, Mary YS, Mary YS. Theoretical Insights into the Solvation, Electronic, Chemical Properties and Molecular Docking of Some Thiazole Derivatives. Polycyclic Aromatic Compounds. 2023;43(2):1546-1556. doi:10.1080/10406638.2022.2030767. View Source
• [2] Ibrahim SA, Rizk HF. Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. 2020. Section 3: Biological activities and SAR. View Source

Predicted ADME Profile Comparison with (2-Methoxy-1,3-thiazol-5-yl)methanol

In silico ADME predictions for 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol indicate a favorable balance of lipophilicity and solubility compared to the structurally related alcohol (2-Methoxy-1,3-thiazol-5-yl)methanol. Computational tools (e.g., SwissADME) predict a LogP value of approximately 1.8 for the target compound, versus 0.9 for the methanol analog [1]. This moderate increase in lipophilicity is expected to enhance membrane permeability without excessively compromising aqueous solubility, a common limitation of highly lipophilic thiazole derivatives [2]. The butan-2-ol side chain also introduces an additional chiral center, offering opportunities for enantioselective optimization.

Predicted LogP comparison

Cross-study comparable

Target LogP ≈ 1.8
Methanol analog LogP ≈ 0.9

Predicted LogP difference supports membrane permeability context

In silico SwissADME; ΔLogP ≈ +0.9

Evidence Dimension	Predicted LogP (octanol-water partition coefficient)
Target Compound Data	Predicted LogP ≈ 1.8
Comparator Or Baseline	(2-Methoxy-1,3-thiazol-5-yl)methanol (CAS 937676-12-5) ; predicted LogP ≈ 0.9
Quantified Difference	ΔLogP ≈ +0.9
Conditions	In silico prediction using SwissADME; compound structures submitted as SMILES strings

Why This Matters

A LogP in the range of 1-3 is generally associated with optimal oral bioavailability and cell permeability. The target compound's predicted LogP falls within this desirable window, whereas the methanol analog may exhibit suboptimal membrane penetration.

• [1] SwissADME prediction for 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol (CID 11564745) and (2-Methoxy-1,3-thiazol-5-yl)methanol (CAS 937676-12-5). Accessed via PubChem. Data on file. View Source
• [2] Ibrahim SA, Rizk HF. Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. 2020. Section 4: Pharmacokinetic considerations. View Source

Enantioselectivity Potential via Chiral Butan-2-ol Side Chain

The presence of a chiral center in the butan-2-ol side chain of 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol provides a handle for enantioselective interactions with biological targets. In the (methoxyalkyl)thiazole class, enantioselectivity is a critical determinant of potency. For example, the resolved (+)-enantiomer of ICI216800 (a methoxyalkyl thiazole) was 50- to 150-fold more potent than the (-)-enantiomer in 5-lipoxygenase inhibition assays [1]. This class-level SAR strongly implies that the individual enantiomers of the target compound will exhibit differential biological activity, a feature absent in achiral analogs like (2-Methoxy-1,3-thiazol-5-yl)methanol.

Enantioselectivity SAR

Class-level

(+)-ICI216800 50−150× more potent than (−)-enantiomer
in 5-LOX assay

Chiral center may confer enantiomer-specific activity; supports screening of resolved forms

Class exemplar; target compound data pending

Evidence Dimension	Enantioselectivity ratio (potency difference between enantiomers)
Target Compound Data	Contains one chiral center; enantioselectivity expected based on class SAR
Comparator Or Baseline	(2-Methoxy-1,3-thiazol-5-yl)methanol (achiral); no enantioselectivity possible
Quantified Difference	Class exemplar: (+)-ICI216800 is 50-150× more potent than (-)-ICI216800 in vitro [1]
Conditions	In vitro 5-lipoxygenase inhibition assays (cell-free, macrophage, and whole blood)

Why This Matters

Access to enantiomerically pure forms enables researchers to dissect stereospecific pharmacology and potentially develop more selective therapeutic candidates. Procurement of the racemate with subsequent chiral resolution may be a strategic advantage.

• [1] Bird TG, et al. (Methoxyalkyl)thiazoles: a new series of potent, selective, and orally active 5-lipoxygenase inhibitors displaying high enantioselectivity. J Med Chem. 1991;34(7):2176-86. PMID: 1648621. View Source

Comparison of mGluR5 Antagonist Activity: Class Benchmarking

While direct mGluR5 antagonism data for 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol are not available, structurally related thiazole derivatives demonstrate potent mGluR5 antagonist activity. For instance, compounds 6bc and 6bj (thiazole-2-carboxamides) exhibited IC50 values of 274 nM and 159 nM, respectively, against human mGluR5 [1]. Additionally, the patent literature describes a series of 1,3-thiazoles with ethynylene-linked pyridyl rings as mGluR5 antagonists possessing favorable drug-like properties [2]. The 2-methoxy substitution in the target compound may confer similar allosteric modulation capabilities, distinguishing it from analogs lacking this feature.

mGluR5 antagonist benchmark

Class-level

Thiazole-2-carboxamide 6bj IC50 = 159 nM (mGluR5)

Structural class supports antagonist screening context; target data not yet reported

Cell-based calcium assay; direct data needed

Evidence Dimension	In vitro mGluR5 antagonist potency (IC50)
Target Compound Data	Data not yet reported; inferred potential based on class
Comparator Or Baseline	Thiazole-2-carboxamide 6bj: IC50 = 159 nM [1]
Quantified Difference	N/A (target compound data pending)
Conditions	Cell-based calcium mobilization assay using CHO cells expressing human mGluR5

Why This Matters

The mGluR5 target is clinically validated for several CNS disorders (e.g., Fragile X syndrome, L-DOPA-induced dyskinesia). Compounds demonstrating sub-micromolar antagonist activity are considered valuable leads for further optimization.

• [1] Vu HN, et al. Synthesis and biological evaluation of picolinamides and thiazole-2-carboxamides as mGluR5 antagonists. Bioorg Med Chem Lett. 2016;26(1):140-4. PMID: 26598462. View Source
• [2] Thiazolyl mGluR5 antagonists and methods for their use. US Patent 8,609,852 B2. 2013. View Source

Optimal Research and Industrial Use Cases for 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol

Chiral Probe Development for 5-Lipoxygenase Studies

Based on the well-documented enantioselectivity of (methoxyalkyl)thiazoles [1], 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol is a suitable starting point for developing chiral probes to interrogate the stereochemical requirements of 5-lipoxygenase inhibition. Researchers can resolve the racemate into its constituent enantiomers and evaluate their differential potency in in vitro enzyme assays, potentially uncovering a highly selective inhibitor.

Building Block for mGluR5-Focused Chemical Libraries

Given the demonstrated activity of substituted thiazoles as mGluR5 antagonists [2][3], this compound can serve as a versatile scaffold for constructing focused libraries. The 2-methoxy and butan-2-ol moieties provide sites for further derivatization, enabling exploration of allosteric modulation of mGluR5 in neurological disease models.

In Silico ADME Lead Optimization Candidate

With a predicted LogP of ~1.8 [4], this compound exhibits favorable drug-like properties. It is well-suited for structure-based lead optimization campaigns where balancing lipophilicity and solubility is critical. Its moderate LogP distinguishes it from both overly polar (e.g., methanol analog) and excessively lipophilic thiazoles, offering a balanced starting point for medicinal chemistry programs.

Stereochemical Reference in Thiazole SAR Studies

The chiral butan-2-ol side chain provides a unique handle for investigating the impact of stereochemistry on biological activity within the thiazole class. As demonstrated by the 50- to 150-fold potency difference between enantiomers of ICI216800 [1], stereochemistry is a critical variable. This compound can be used to systematically study how the orientation of the hydroxyl group influences target binding and selectivity.

Application

Selection Property

Validation Focus

5-Lipoxygenase stereochemistry studies

Chiral alcohol handle

Enantiomer-specific inhibition assays

mGluR5 antagonist library design

2-Methoxy-thiazole scaffold

Allosteric modulation screening

ADME lead optimization

Predicted balanced LogP

Permeability / solubility profiling

Thiazole SAR stereochemistry

Chiral reference standard

Enantiomer-activity correlation

• [1] Bird TG, et al. (Methoxyalkyl)thiazoles: a new series of potent, selective, and orally active 5-lipoxygenase inhibitors displaying high enantioselectivity. J Med Chem. 1991;34(7):2176-86. PMID: 1648621. View Source
• [2] Vu HN, et al. Synthesis and biological evaluation of picolinamides and thiazole-2-carboxamides as mGluR5 antagonists. Bioorg Med Chem Lett. 2016;26(1):140-4. PMID: 26598462. View Source
• [3] Thiazolyl mGluR5 antagonists and methods for their use. US Patent 8,609,852 B2. 2013. View Source
• [4] SwissADME prediction for 3-(2-Methoxy-1,3-thiazol-5-yl)butan-2-ol (CID 11564745). Accessed via PubChem. View Source